Cas no 1483261-27-3 (2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol)

2-{(2,3-Dichlorophenyl)methylamino}propane-1,3-diol is a synthetic organic compound featuring a dichlorophenyl moiety linked to a substituted propane-1,3-diol backbone. Its structural design incorporates both aromatic and aliphatic functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the dichlorophenyl group enhances its potential bioactivity, while the diol functionality improves solubility and reactivity in various chemical processes. This compound is particularly valuable for researchers developing novel therapeutic agents or crop protection chemicals due to its balanced hydrophilicity and lipophilicity. Its well-defined molecular structure allows for precise modifications, enabling tailored applications in medicinal chemistry and material science.
2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol structure
1483261-27-3 structure
Product Name:2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol
CAS No:1483261-27-3
MF:C10H13Cl2NO2
MW:250.121721029282
CID:5160863
PubChem ID:65315671
Update Time:2025-06-14

2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-[[(2,3-dichlorophenyl)methyl]amino]-
    • 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol
    • Inchi: 1S/C10H13Cl2NO2/c11-9-3-1-2-7(10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
    • InChI Key: VAKHQUVIIYYQIZ-UHFFFAOYSA-N
    • SMILES: C(O)C(NCC1=CC=CC(Cl)=C1Cl)CO

2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol Pricemore >>

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Additional information on 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol

Comprehensive Overview of 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol (CAS No. 1483261-27-3)

2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol (CAS No. 1483261-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 2,3-DCPMPD, features a dichlorophenyl group attached to a methylamino-propane-diol backbone, making it a subject of interest for its potential applications in drug development and molecular studies.

The 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol structure is characterized by its dichlorophenyl moiety, which is known for its electron-withdrawing properties, and the propane-1,3-diol segment, which contributes to its solubility and reactivity. Researchers are particularly interested in how these functional groups interact in biological systems, especially in the context of enzyme inhibition and receptor binding. The compound's CAS No. 1483261-27-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

In recent years, the demand for 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol has surged due to its potential role in addressing contemporary health challenges. For instance, its structural analogs have been explored for their anti-inflammatory and neuroprotective properties, aligning with the growing public interest in neurodegenerative disease research and immune system modulation. These topics are among the most searched in AI-driven scientific literature, highlighting the compound's relevance to modern medical advancements.

From a synthetic chemistry perspective, 2,3-DCPMPD serves as a valuable intermediate in the preparation of more complex molecules. Its methylamino and diol functionalities allow for versatile chemical modifications, making it a cornerstone in the design of novel therapeutics. Laboratories worldwide are investigating its use in green chemistry applications, a trending topic in sustainable science communities. The compound's compatibility with eco-friendly synthesis methods further enhances its appeal.

The physicochemical properties of 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol (CAS No. 1483261-27-3) are also a focal point for researchers. Its solubility, stability, and bioavailability are critical factors in its potential applications. These attributes are frequently queried in search engines by professionals seeking to optimize formulations or understand its behavior in various environments. Such queries underscore the compound's practical significance beyond theoretical research.

Another area of interest is the compound's potential role in personalized medicine, a hot topic in today's healthcare landscape. The ability of 2,3-DCPMPD to interact with specific biological targets makes it a candidate for tailored therapeutic approaches. This aligns with the increasing public and scientific focus on precision medicine and biomarker discovery, which dominate discussions in medical forums and conferences.

In summary, 2-{(2,3-dichlorophenyl)methylamino}propane-1,3-diol (CAS No. 1483261-27-3) represents a multifaceted compound with broad implications for pharmaceutical innovation and biochemical research. Its structural uniqueness, combined with its potential applications in neuroprotection, anti-inflammatory therapies, and sustainable chemistry, positions it as a valuable subject for ongoing and future studies. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of drug discovery and molecular design efforts.

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